N-(furan-2-ylmethyl)-2-((5-(4-(2-phenoxyacetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[[5-[4-(2-phenoxyacetyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H23N5O4S2/c27-18(22-13-17-7-4-12-29-17)15-31-21-24-23-20(32-21)26-10-8-25(9-11-26)19(28)14-30-16-5-2-1-3-6-16/h1-7,12H,8-11,13-15H2,(H,22,27)
• InChI Key: KLLNAOYTGZTYBE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(S2)SCC(=O)NCC3=CC=CO3)C(=O)COC4=CC=CC=C4
• Molecular Formula: C21H23N5O4S2
• Molecular Weight: 473.6 g/mol

Description

N-(furan-2-ylmethyl)-2-((5-(4-(2-phenoxyacetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H23N5O4S2 and its molecular weight is 473.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• A study described the synthesis of novel derivatives containing the 1,3,4-thiadiazole amide and piperazine components, emphasizing their potential in biological activities. These compounds showed inhibitory effects against specific pathogens and antiviral activity, highlighting their significance in developing new therapeutic agents (Xia, 2015).

Anticancer and Antiangiogenic Effects

• Research on thioxothiazolidin-4-one derivatives, which are structurally related, demonstrated significant anticancer and antiangiogenic effects against transplantable mouse tumor models. These findings suggest the potential of structurally similar compounds in cancer therapy (Chandrappa et al., 2010).

Antimicrobial Activities

• Compounds with the thiadiazole and piperazine framework have been synthesized and evaluated for their antimicrobial properties, showing promise against various bacterial and fungal strains. This indicates the potential utility of such compounds in addressing antimicrobial resistance (Başoğlu et al., 2013).

Enzyme Inhibition

• A study focused on benzothiazole-based piperazine-dithiocarbamate derivatives explored their anti-acetylcholinesterase activity. This enzyme inhibition suggests potential applications in treating neurodegenerative diseases, such as Alzheimer's disease (Mohsen et al., 2014).

Synthesis of Heterocyclic Compounds

• The aza-Piancatelli rearrangement, facilitated by catalysts, has been employed to synthesize 3,4-dihydro-2H-benzo[b][1,4]thiazine and oxazine derivatives from furan-2-yl(phenyl)methanol derivatives, showcasing the versatility of furan-based compounds in synthesizing complex heterocyclic structures (Reddy et al., 2012).